Cas no 74324-97-3 ( )

• Product Name: &nbsp
• CAS No: 74324-97-3
• MF: C₁₂H₁₀O₃S
• MW: 234.271002292633
• CID: 979183
• PubChem ID: 298601
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-(1-benzothiophen-2-yl)-4-oxobutanoic acid
• 4-(2'-benzo< b> thienyl)-4-oxobutanoic acid
• 4-Benzo[b]thiophen-2-yl-4-oxo-buttersaeure
• 4-benzo[b]thiophen-2-yl-4-oxo-butyric acid
• AC1L6TD1
• NSC170812
• SCHEMBL11232455
• DTXSID70305453
• 74324-97-3
• gamma-oxo-benzo[b]thiophene-2-butyric acid
• YLQXTWUMTGDFKI-UHFFFAOYSA-N
• NSC-170812
• &nbsp;

• Inchi： 1S/C12H10O3S/c13-9(5-6-12(14)15)11-7-8-3-1-2-4-10(8)16-11/h1-4,7H,5-6H2,(H,14,15)
• InChI Key： YLQXTWUMTGDFKI-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C(CCC(=O)O)=O

Computed Properties

• Exact Mass: 234.0351
• Monoisotopic Mass: 234.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 82.6Ų

Experimental Properties

• PSA: 54.37
• LogP: 2.94880